Cas no 67223-73-8 (tert-butyloxycarbonyl-lysyl-alanyl-alanine)

• Product Name: tert-butyloxycarbonyl-lysyl-alanyl-alanine
• CAS No: 67223-73-8
• MF: C₁₇H₃₂N₄O₆
• MW: 388.459184646606
• CID: 965558
• PubChem ID: 5487156
• Update Time: 2025-04-19

tert-butyloxycarbonyl-lysyl-alanyl-alanine Chemical and Physical Properties

Names and Identifiers

• tert-butyloxycarbonyl-lysyl-alanyl-alanine
• D-Alanine, N-(N-(N2-((1,1-dimethylethoxy)carbonyl)-L-lysyl)-D-alanyl)-
• N-{2-[(6-Amino-2-{[tert-butoxy(hydroxy)methylidene]amino}-1-hydroxyhexylidene)amino]-1-hydroxypropylidene}alanine
• t-Boc-lys-ala-ala
• 67223-73-8
• DTXSID30986328

• Inchi： 1S/C17H32N4O6/c1-10(13(22)20-11(2)15(24)25)19-14(23)12(8-6-7-9-18)21-16(26)27-17(3,4)5/h10-12H,6-9,18H2,1-5H3,(H,19,23)(H,20,22)(H,21,26)(H,24,25)/t10-,11-,12+/m1/s1
• InChI Key： YQYPUXOSVICIIR-UTUOFQBUSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C)C(N[C@@H](C(=O)O)C)=O)=O)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 388.23236
• Monoisotopic Mass: 388.232185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: -2.1

Experimental Properties

• Density: 1.167
• Boiling Point: 684.8°C at 760 mmHg
• Flash Point: 368°C
• Refractive Index: 1.502
• PSA: 159.85